Cas no 941914-10-9 ((2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide
• CAS No: 941914-10-9
• MF: C₂₄H₂₀N₄O₅S
• MW: 476.504404067993
• CID: 5500309
• PubChem ID: 18587419
• Update Time: 2025-05-30

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)acrylamide
• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-[(pyridin-4-yl)methyl]prop-2-enamide
• F2840-0127
• 941914-10-9
• (E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)prop-2-enamide
• AKOS024471739
• VU0502184-1
• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide

• Inchi： 1S/C24H20N4O5S/c1-32-19-7-8-20(33-2)23-22(19)26-24(34-23)27(15-17-10-12-25-13-11-17)21(29)9-6-16-4-3-5-18(14-16)28(30)31/h3-14H,15H2,1-2H3/b9-6+
• InChI Key： SHVOFVBCUFNGHY-RMKNXTFCSA-N
• SMILES： S1C2C(=CC=C(C=2N=C1N(C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=CN=CC=1)OC)OC

Computed Properties

• Exact Mass: 476.11544092g/mol
• Monoisotopic Mass: 476.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide

Introduction to (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide (CAS No. 941914-10-9)

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide (CAS No. 941914-10-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a nitrophenyl group, and a pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole core is a well-known scaffold in medicinal chemistry due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitrophenyl group adds further complexity and can influence the compound's electronic properties and reactivity. The pyridine ring, on the other hand, is a common heterocyclic structure found in many pharmaceuticals, known for its ability to form hydrogen bonds and participate in various biological interactions.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively targets cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique combination of the benzothiazole and nitrophenyl moieties.

In another study published in the European Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory properties. The results showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

The structural diversity of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide also makes it an attractive candidate for drug design and optimization. Researchers have explored various structural modifications to enhance its pharmacological properties. For example, substituting different functional groups on the benzothiazole ring or modifying the pyridine ring can lead to compounds with improved solubility, stability, and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's favorable pharmacokinetic profile and low toxicity make it a viable candidate for further clinical development.

In addition to its therapeutic potential, (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide has also been studied for its use as a probe in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding cellular processes and identifying new drug targets.

The synthesis of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-yl)methylprop-2-enamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between appropriately substituted benzothiazoles and nitrophenyl derivatives followed by condensation with pyridine-containing reagents. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-y{l)methylprop}-enamide (CAS No. 941914-{10}-9) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.